O-demethylpaulomycin B
O-demethylpaulomycin B
Brand Name:
Vulcanchem
CAS No.:
113592-08-8
VCID:
VC0048055
InChI:
InChI=1S/C32H42N2O17S/c1-7-16(34-11-52)30(43)51-24-18(10-46-15(6)35)49-27(31(44)9-17(36)22(33)21(26(31)39)28(40)41)23(38)25(24)50-20-8-19(37)32(45,13(4)47-20)14(5)48-29(42)12(2)3/h7,12-14,18-20,23-25,27,37-38,44-45H,8-10,33H2,1-6H3,(H,40,41)/b16-7+
SMILES:
CC=C(C(=O)OC1C(OC(C(C1OC2CC(C(C(O2)C)(C(C)OC(=O)C(C)C)O)O)O)C3(CC(=O)C(=C(C3=O)C(=O)O)N)O)COC(=O)C)N=C=S
Molecular Formula:
C32H42N2O17S
Molecular Weight:
758.7 g/mol
O-demethylpaulomycin B
CAS No.: 113592-08-8
Main Products
VCID: VC0048055
Molecular Formula: C32H42N2O17S
Molecular Weight: 758.7 g/mol
| CAS No. | 113592-08-8 |
|---|---|
| Product Name | O-demethylpaulomycin B |
| Molecular Formula | C32H42N2O17S |
| Molecular Weight | 758.7 g/mol |
| IUPAC Name | 5-[6-(acetyloxymethyl)-4-[4,5-dihydroxy-6-methyl-5-[1-(2-methylpropanoyloxy)ethyl]oxan-2-yl]oxy-3-hydroxy-5-[(E)-2-isothiocyanatobut-2-enoyl]oxyoxan-2-yl]-2-amino-5-hydroxy-3,6-dioxocyclohexene-1-carboxylic acid |
| Standard InChI | InChI=1S/C32H42N2O17S/c1-7-16(34-11-52)30(43)51-24-18(10-46-15(6)35)49-27(31(44)9-17(36)22(33)21(26(31)39)28(40)41)23(38)25(24)50-20-8-19(37)32(45,13(4)47-20)14(5)48-29(42)12(2)3/h7,12-14,18-20,23-25,27,37-38,44-45H,8-10,33H2,1-6H3,(H,40,41)/b16-7+ |
| Standard InChIKey | VUSAGQZKPBHCGW-FRKPEAEDSA-N |
| Isomeric SMILES | C/C=C(\C(=O)OC1C(OC(C(C1OC2CC(C(C(O2)C)(C(C)OC(=O)C(C)C)O)O)O)C3(CC(=O)C(=C(C3=O)C(=O)O)N)O)COC(=O)C)/N=C=S |
| SMILES | CC=C(C(=O)OC1C(OC(C(C1OC2CC(C(C(O2)C)(C(C)OC(=O)C(C)C)O)O)O)C3(CC(=O)C(=C(C3=O)C(=O)O)N)O)COC(=O)C)N=C=S |
| Canonical SMILES | CC=C(C(=O)OC1C(OC(C(C1OC2CC(C(C(O2)C)(C(C)OC(=O)C(C)C)O)O)O)C3(CC(=O)C(=C(C3=O)C(=O)O)N)O)COC(=O)C)N=C=S |
| Synonyms | O-demethylpaulomycin B |
| PubChem Compound | 6443908 |
| Last Modified | Nov 09 2021 |
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